Cas no 882678-82-2 (2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

• Product Name: 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• CAS No: 882678-82-2
• MF: C₁₄H₁₉BO₄
• MW: 262.109264612198
• MDL: MFCD09037837
• CID: 1036422
• Update Time: 2025-04-20

2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

• MDL： MFCD09037837
• Inchi： 1S/C14H19BO4/c1-9-10(12(16)17)7-6-8-11(9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3,(H,16,17)
• InChI Key： NQQYCIXJSGDYFC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C(=O)O)C=2C)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),